Cas no 7461-28-1 (3-methylbutyl 2-hydroxycyclohexanecarboxylate)
7461-28-1 structure
Product Name:3-methylbutyl 2-hydroxycyclohexanecarboxylate
CAS No:7461-28-1
MF:C12H22O3
MW:214.301284313202
CID:979456
PubChem ID:346651
Update Time:2025-04-19
3-methylbutyl 2-hydroxycyclohexanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-methylbutyl 2-hydroxycyclohexanecarboxylate
- 3-methylbutyl 2-hydroxycyclohexane-1-carboxylate
- AC1L85H1
- MolPort-002-558-967
- NSC404928
- NSC-404928
- Oprea1_078062
- STOCK2S-05114
- DTXSID10323813
- 7461-28-1
- AKOS030510765
- STL560843
-
- Inchi: 1S/C12H22O3/c1-9(2)7-8-15-12(14)10-5-3-4-6-11(10)13/h9-11,13H,3-8H2,1-2H3
- InChI Key: NEGXKXUAVASAAB-UHFFFAOYSA-N
- SMILES: OC1CCCCC1C(=O)OCCC(C)C
Computed Properties
- Exact Mass: 214.15696
- Monoisotopic Mass: 214.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.032
- Boiling Point: 297.5°C at 760 mmHg
- Flash Point: 115.8°C
- Refractive Index: 1.477
- PSA: 46.53
- LogP: 2.12680
3-methylbutyl 2-hydroxycyclohexanecarboxylate Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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